Cas no 2018731-96-7 (6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine)

6',7'-Dihydro-5'H-spiro[cyclobutane-1,4'-furo[3,2-c]pyridine] is a spirocyclic compound featuring a fused furanopyridine core with a cyclobutane moiety. Its unique spiro architecture imparts structural rigidity, making it valuable as a building block in medicinal chemistry and drug discovery. The compound's constrained geometry enhances binding selectivity, particularly in targeting biologically relevant receptors or enzymes. Its synthetic versatility allows for further functionalization at multiple sites, enabling the development of derivatives with tailored properties. The dihydrofuropyridine scaffold is of interest in the design of bioactive molecules, offering potential applications in central nervous system (CNS) therapeutics or enzyme modulation. This compound is typically handled under inert conditions due to its sensitivity.
6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine structure
2018731-96-7 structure
Product Name:6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine
CAS No:2018731-96-7
MF:C10H13NO
MW:163.216322660446
CID:6256947
PubChem ID:165469886
Update Time:2025-06-08

6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine Chemical and Physical Properties

Names and Identifiers

    • 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine
    • 6',7'-dihydro-5'H-spiro[cyclobutane-1,4'-furo[3,2-c]pyridine]
    • 2018731-96-7
    • EN300-1076403
    • Inchi: 1S/C10H13NO/c1-4-10(5-1)8-3-7-12-9(8)2-6-11-10/h3,7,11H,1-2,4-6H2
    • InChI Key: FEERBTVLLZYNDO-UHFFFAOYSA-N
    • SMILES: O1C=CC2=C1CCNC12CCC1

Computed Properties

  • Exact Mass: 163.099714038g/mol
  • Monoisotopic Mass: 163.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 25.2Ų

6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine Pricemore >>

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Additional information on 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo3,2-cpyridine

6',7'-Dihydro-5'H-Spirocyclobutane-1,4'-Furo[3,2-c]Pyridine

The compound 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine, with CAS No. 2018731-96-7, is a complex heterocyclic structure that has garnered significant attention in the field of organic chemistry and pharmacology. This molecule belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The spirocyclobutane moiety in this compound adds unique electronic and steric properties, making it a subject of interest for both academic research and potential industrial applications.

Recent studies have highlighted the importance of spiro compounds like 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine in drug discovery. The furo[3,2-c]pyridine ring system is known for its ability to interact with various biological targets, including enzymes and receptors. This makes the compound a promising candidate for the development of new therapeutic agents. Researchers have explored its potential in anti-inflammatory and anticancer drug design due to its unique structural features.

The synthesis of 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The spirocyclobutane ring is formed through a carefully controlled [2+2] cycloaddition reaction, followed by further functionalization to introduce the furo[3,2-c]pyridine moiety. This process requires precise stoichiometry and reaction conditions to ensure high yields and purity.

In terms of physical properties, 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum shows strong absorption bands in the visible region, indicating potential applications in optoelectronic materials or as fluorescent probes.

The biological evaluation of this compound has revealed interesting activities. In vitro assays have demonstrated moderate inhibitory effects on certain kinases involved in cellular signaling pathways. Additionally, preliminary studies suggest that the compound may possess antioxidant properties due to the presence of conjugated double bonds within its structure.

Looking ahead, the development of derivatives of 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine is expected to expand its utility in various fields. Chemists are exploring modifications to enhance its bioavailability and selectivity for specific targets. Furthermore, computational studies using molecular docking and dynamics simulations are being conducted to better understand its binding interactions with biological molecules.

In conclusion, CAS No. 2018731-96-7, or 6',7'-dihydro-5'H-spirocyclobutane-1,4'-furo[3,2-c]pyridine, represents an exciting advancement in heterocyclic chemistry. Its unique structure and promising biological properties position it as a valuable tool for researchers in both academia and industry. As ongoing studies continue to uncover its full potential, this compound is likely to play an increasingly important role in the development of novel pharmaceuticals and materials.

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